Cas no 1443311-84-9 ((4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane)

• Product Name: (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane
• CAS No: 1443311-84-9
• MF: C₁₂H₁₇FOS
• MW: 228.326185941696
• CID: 5709033
• PubChem ID: 91656013
• Update Time: 2025-06-12

(4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-n-pentoxyphenyl methyl sulfide
• (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane
• 1443311-84-9

• MDL： MFCD18427026
• Inchi： 1S/C12H17FOS/c1-3-4-5-8-14-12-9-10(15-2)6-7-11(12)13/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： FKAOHGXVNSNDQD-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(=C1)OCCCCC)F

Computed Properties

• Exact Mass: 228.09841450g/mol
• Monoisotopic Mass: 228.09841450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 34.5Ų

Additional information on (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane

Introduction to (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane (CAS No. 1443311-84-9)

(4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane, identified by its CAS number 1443311-84-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of sulfanes, which are sulfur-containing organic molecules known for their unique reactivity and potential applications in medicinal chemistry. The presence of both fluoro and pentyloxy substituents in its structure imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural configuration of (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane features a phenyl ring substituted at the 4-position with a fluorine atom and at the 3-position with a pentyloxy group. This arrangement creates a molecule with a balance of lipophilicity and electronic modulation, which is crucial for optimizing pharmacokinetic and pharmacodynamic profiles in drug design. The methylsulfane moiety further enhances the compound's potential as a building block for more complex derivatives, offering opportunities for fine-tuning its biological activity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve metabolic stability, binding affinity, and overall drug efficacy. The fluorine atom in (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane can influence the electronic distribution of the aromatic ring, thereby affecting its interactions with biological targets. This property has made it a subject of extensive research in the development of small-molecule inhibitors and modulators.

The pentyloxy group contributes to the compound's solubility and membrane permeability, which are critical factors in drug formulation. By introducing this bulky alkoxy substituent, researchers can modulate the compound's pharmacokinetic behavior, potentially enhancing its bioavailability while minimizing adverse effects. Such structural features are particularly relevant in the design of central nervous system (CNS) drugs, where blood-brain barrier penetration is a key consideration.

Recent studies have explored the derivatives of (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane as potential candidates for treating neurological disorders. The combination of fluoro and pentyloxy groups has been shown to enhance binding to specific receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies.

The synthesis of (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on fluorinated aromatic precursors followed by alkoxylation and sulfuration steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications of the phenyl ring.

The chemical stability of this compound under various conditions is another area of interest. Fluorinated sulfanes can exhibit unique reactivity patterns due to the presence of both electronegative fluorine atoms and sulfur-rich functional groups. Understanding these reactivity profiles is essential for designing effective synthetic strategies and for predicting the behavior of the compound in biological systems.

In conclusion, (4-Fluoro-3-(pentyloxy)phenyl)(methyl)sulfane represents a fascinating molecule with significant potential in pharmaceutical applications. Its structural features make it an attractive scaffold for further derivatization, offering opportunities to develop novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are poised to play a crucial role in advancing drug discovery efforts.